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Compound of Interest

Compound Name: Myristic acid-d3

Cat. No.: B1602346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Myristic acid-d3 is a deuterated form of myristic acid (tetradecanoic acid), a common 14-

carbon saturated fatty acid. The incorporation of deuterium, a stable, non-radioactive isotope of

hydrogen, makes it a powerful tool in metabolic research, quantitative bioanalysis, and drug

development. Its chemical behavior is nearly identical to its natural counterpart, allowing it to be

seamlessly integrated into biological systems, while its increased mass is easily distinguishable

by mass spectrometry. This guide provides an in-depth overview of its chemical properties,

biological significance, and key experimental applications.

Core Chemical and Physical Properties
The defining characteristic of Myristic acid-d3 is the substitution of three hydrogen atoms with

deuterium on the terminal methyl group. While this substitution minimally affects bulk physical

properties like melting and boiling points, it results in a distinct molecular weight, which is

fundamental to its utility as a tracer and internal standard. The properties of Myristic acid-d3
(methyl-d3) are summarized below, with data for the unlabeled analogue provided for

comparison.
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Property
Myristic Acid-d3 (methyl-
d3)

Myristic Acid (Unlabeled)

CAS Number 62217-71-4 544-63-8

Molecular Formula
C₁₄H₂₅D₃O₂

(CD₃(CH₂)₁₂COOH)

C₁₄H₂₈O₂ (CH₃(CH₂)₁₂COOH)

[1][2][3]

Molecular Weight 231.40 g/mol 228.37 g/mol [2][3]

Appearance White to off-white solid
White to yellowish-white

crystalline solid or powder[2][4]

Melting Point Data not available¹ 52-58.5 °C[5][6][7]

Boiling Point Data not available¹

326.2 °C (at 760 mmHg)[1][2]

[4][7] 250 °C (at 100 mmHg)[2]

[4][5][6]

Solubility
Soluble in DMSO, DMF,

Ethanol[8]

Insoluble in water (<0.1 g/100

mL)[2]. Soluble in ethanol,

dimethylformamide (DMF),

dimethyl sulfoxide (DMSO),

ether, and chloroform.[2][4][8]

[9]

Stability & Storage

Store at -20°C for up to 1

month or -80°C for up to 6

months.[10]

Stable. Incompatible with

strong bases and strong

oxidizing agents.[2][4][6]

¹The melting and boiling points of isotopically labeled compounds are generally very similar to

their unlabeled counterparts.

Biological and Metabolic Significance
Myristic acid is not merely a metabolic fuel; it is a crucial substrate for post-translational

modification and a modulator of complex lipid signaling pathways.

Protein N-Myristoylation
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One of the most significant roles of myristic acid is in protein N-myristoylation. This is an

irreversible lipid modification where the enzyme N-myristoyltransferase (NMT) attaches a

myristoyl group (from myristoyl-CoA) to the N-terminal glycine residue of a wide range of

eukaryotic and viral proteins.[4][11][12][13] This modification is critical for mediating protein-

membrane interactions and protein-protein signaling, influencing protein localization, stability,

and function.[12][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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